N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide

• IUPAC Name: N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide
• InChI: InChI=1S/C12H11Cl2N3O2/c1-8-5-12(17-19-8)15-7-16-18-6-9-10(13)3-2-4-11(9)14/h2-5,7H,6H2,1H3,(H,15,16,17)
• InChI Key: BRSKNSDRYKXVSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N=CNOCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C12H11Cl2N3O2
• Molecular Weight: 300.14 g/mol

Description

N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide, also known as DMOM, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. DMOM is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the endocannabinoid system.

Scientific Research Applications

Optical and Nonlinear Optical Properties

• A study focused on the synthesis and characterization of novel compounds related to "N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide", exploring their photophysical and nonlinear optical behavior. These compounds exhibited significant optical limiting behavior, indicating potential applications in photonics and optoelectronics (Murthy et al., 2013).

Anticancer and Antimicrobial Properties

• Research has been conducted on novel biologically potent heterocyclic compounds, including derivatives of "N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide", for their anticancer and antimicrobial properties. These compounds demonstrated promising activity against various cancer cell lines and pathogenic strains, suggesting potential in pharmaceutical applications (Katariya et al., 2021).

Synthesis and Biological Activity

• The synthesis of new compounds derived from "N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide" has been studied, with a focus on their biological activities such as lipase and α-glucosidase inhibition. These activities are relevant in the context of metabolic disorders and could lead to new therapeutic agents (Bekircan et al., 2015).

Herbicidal Activity

• Research has also been done on substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including a derivative similar to "N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide", for their herbicidal activity. These compounds have shown excellent efficacy in controlling a broad spectrum of vegetation at low application rates, indicating potential use in agricultural applications (Moran, 2003).

Molecular Docking and Computational Studies

• Molecular docking and computational studies have been conducted on compounds related to "N-[(2,6-dichlorophenyl)methoxy]-N'-(5-methyl-1,2-oxazol-3-yl)methanimidamide", exploring their potential as drug candidates against various targets, including SARS-CoV-2 main protease. These studies provide insights into the potential therapeutic applications of these compounds (Kumar & Choudhary, 2022).